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Compound of Interest

Compound Name: Corycavine

Cat. No.: B12386865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Corycavine in a laboratory setting. Given the absence of a specific

Safety Data Sheet (SDS) for Corycavine, this information is based on the known properties of

related Corydalis alkaloids and general best practices for handling potent chemical

compounds. Extreme caution is advised.

Compound Information and Known Hazards
Corycavine is a naturally occurring alkaloid isolated from Corydalis plant species. It is

classified as an alpha-adrenoceptor antagonist, meaning it blocks the action of adrenaline and

noradrenaline on alpha-adrenergic receptors, which can affect vascular tone and other

physiological processes.[1] While specific toxicity data for Corycavine is not readily available,

related alkaloids from Corydalis, such as tetrahydropalmatine (THP), have been associated

with potential liver injury and central nervous system depression.[2][3] Therefore, Corycavine
should be handled as a potent and potentially hazardous compound.

Table 1: Chemical and Physical Properties of Corycavine
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Property Value Source

Molecular Formula C₂₁H₂₁NO₅ [1]

Molecular Weight 367.40 g/mol [1]

Appearance Powder [1]

Purity Min. 95%

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

minimum required PPE for handling Corycavine powder.

Table 2: Personal Protective Equipment (PPE) for Handling Corycavine

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Body Protection
A disposable, low-permeability

lab coat with tight-fitting cuffs.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95 or higher).

Prevents inhalation of the fine

powder.

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of Corycavine powder.

Experimental Workflow for Handling Corycavine
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Experimental Workflow for Handling Corycavine

Preparation

Handling

Cleanup and Disposal

Designate a specific handling area (e.g., fume hood).

Assemble and inspect all required PPE.

Review this safety guide and any available chemical information.

Don all PPE correctly.

Weigh the required amount of Corycavine in a fume hood.

Prepare the solution within the fume hood.

Decontaminate all surfaces and equipment.

Dispose of all waste according to the disposal plan.

Doff PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling of Corycavine powder in a laboratory

setting.

Emergency Procedures
In case of accidental exposure, immediate action is crucial.

Table 3: Emergency First Aid Procedures for Corycavine Exposure

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air immediately.

Seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste contaminated with Corycavine must be treated as hazardous waste.

Operational Plan for Corycavine Waste Disposal
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Operational Plan for Corycavine Waste Disposal

Waste Collection

Containment

Final Disposal

Solid Waste (gloves, lab coats, contaminated labware)

Seal in a labeled, dedicated hazardous waste container.

Liquid Waste (unused solutions, contaminated solvents)

Collect in a sealed, labeled, and chemically compatible hazardous waste container.

Contact the institution's Environmental Health and Safety (EHS) office for pickup and disposal.

General Signaling Pathway of an Alpha-Adrenoceptor Antagonist

Antagonist Action Normal Agonist Action (Blocked)

Cellular Effect

Corycavine
(Alpha-Adrenoceptor Antagonist)

Alpha-Adrenergic Receptor

Binds to and blocks

Inhibition of Downstream
Signaling Pathways

(e.g., smooth muscle contraction)

No activation

Norepinephrine / Epinephrine
(Natural Agonist)

Binding is inhibited
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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